Cas no 1047241-95-1 (2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1047241-95-1
• MF: C₁₇H₁₂FNO₃S
• MW: 329.34548664093
• CID: 6156565
• PubChem ID: 46065585
• Update Time: 2025-06-26

2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid
• 2-[4-(benzyloxy)-2-fluorophenyl]-1,3-thiazole-4-carboxylic acid
• EN300-1586381
• 1047241-95-1

• Inchi： 1S/C17H12FNO3S/c18-14-8-12(22-9-11-4-2-1-3-5-11)6-7-13(14)16-19-15(10-23-16)17(20)21/h1-8,10H,9H2,(H,20,21)
• InChI Key： PSQDNEDDIJTLQP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(=CC=1F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.05219258g/mol
• Monoisotopic Mass: 329.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid

2-4-(Benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1047241-95-1, known as 2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The benzyloxy and fluorophenyl substituents attached to the thiazole ring contribute to its unique chemical properties and bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. The carboxylic acid group present in this compound plays a crucial role in its interactions with biological systems, making it a promising candidate for anti-inflammatory and anti-cancer therapies. Researchers have also explored the potential of this compound as a lead molecule for designing novel drugs targeting specific enzymes and receptors.

The synthesis of 2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the benzyloxy group enhances the compound's solubility and stability, while the fluorophenyl substituent imparts electronic effects that influence its reactivity. These structural features make the compound highly versatile for further functionalization and optimization in drug design.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, which are critical for its potential use as an oral medication. Preclinical studies have demonstrated that it possesses moderate bioavailability and minimal toxicity in animal models, suggesting its suitability for therapeutic applications. Furthermore, its ability to cross cellular membranes efficiently makes it a strong candidate for targeting intracellular pathogens and cancer cells.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various drug targets. Molecular docking studies reveal that the thiazole ring serves as a key structural motif for interacting with protein surfaces, particularly those involved in inflammatory responses and tumor growth. These findings underscore the potential of this compound as an anti-inflammatory agent and a chemotherapeutic agent.

The benzyloxy group in the molecule also contributes to its antioxidant properties, which are essential for protecting cells from oxidative stress-induced damage. Experimental data from in vitro assays indicate that this compound can effectively scavenge free radicals, making it a valuable addition to antioxidant therapies. Its dual functionality as both an anti-inflammatory and antioxidant agent positions it as a multi-target drug candidate.

Moreover, the fluorophenyl substituent enhances the compound's lipophilicity, which is crucial for its ability to penetrate lipid-rich environments such as cell membranes. This property is particularly advantageous in designing drugs that target intracellular compartments or lipid-enriched tissues. Recent research has also explored the use of this compound in nanomedicine applications, where it can be incorporated into drug delivery systems to improve therapeutic efficacy.

In conclusion, 2-4-(benzyloxy)-2-fluorophenyl-1,3-thiazole-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and diverse biological activities, makes it a promising candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.